Hexanoylglycine-d11

• Molecular Formula: C8H15NO3
• Molecular Weight: 184.28 g/mol
• InChI: InChI=1S/C8H15NO3/c1-2-3-4-5-7(10)9-6-8(11)12/h2-6H2,1H3,(H,9,10)(H,11,12)/i1D3,2D2,3D2,4D2,5D2
• InChIKey: UPCKIPHSXMXJOX-GILSBCIXSA-N

N-Hexanoyl-d11-glycine: Analytical Internal Standard for LC-MS/MS

N-Hexanoyl-d11-glycine (also referred to as Hexanoylglycine-d11) is a fully deuterated stable isotope-labeled analog of N-hexanoylglycine . It is supplied as a high-purity analytical standard powder (reported chemical purity 99.7% , isotopic enrichment 99 atom % D ) with a molecular weight of 184.28 g/mol (C₈H₄D₁₁NO₃) . The compound is engineered specifically as an internal standard (IS) for quantitative liquid chromatography–tandem mass spectrometry (LC-MS/MS) workflows, where it compensates for matrix effects and ionization variability during the measurement of endogenous N-hexanoylglycine in complex biological matrices . Its eleven incorporated deuterium atoms create a nominal mass shift of +11 Da relative to the unlabeled analyte [1], enabling unambiguous mass spectrometric discrimination.

Workflow Stable isotope dilution LC-MS/MS

Selection Deuterated acylglycine internal standard

Use Context Compensates matrix effects in complex biological samples

• [1] Fong, B. M.-W.; Tam, S.; Leung, K. S.-Y. Quantification of acylglycines in human urine by HPLC electrospray ionization-tandem mass spectrometry and the establishment of pediatric reference interval in local Chinese. Talanta 2012, 88, 193–200. View Source

Why N-Hexanoyl-d11-glycine Is Irreplaceable in Acylglycine Bioanalysis

In stable isotope dilution LC-MS/MS, analytical accuracy is predicated on the internal standard behaving identically to the target analyte throughout sample preparation and ionization [1]. While other deuterated internal standards exist for acylglycines, substitution with a non-analogous standard (e.g., a chemically distinct compound or even a minimally labeled analog like N-Hexanoylglycine-d2 ) introduces quantifiable error due to differential matrix effects, extraction recovery, and chromatographic retention [2]. The mass difference of N-Hexanoyl-d11-glycine (+11 Da) is critical because it provides the minimum required +3 Da shift [3] and exceeds the natural isotopic envelope of the unlabeled analyte, thereby eliminating spectral cross-talk [4]. Using an internal standard that co-elutes poorly or exhibits different ionization suppression will invalidate the assay's precision and accuracy, rendering data unsuitable for regulatory submission or clinical diagnostic application [5].

• Non-analogous internal standards may exhibit differential extraction recovery and chromatographic retention, limiting direct substitution.
• Less deuterated analogs (e.g., d2-labeled) risk spectral cross-talk from the analyte’s natural isotopic envelope.
• Mass shifts below +3 Da may compromise the precision required for bioanalytical validation review in complex matrices.

• [1] Wieling, J. LC-MS-MS experiences with internal standards. Chromatographia 2002, 55, S107–S113. View Source
• [2] Fong, B. M.-W.; Tam, S.; Leung, K. S.-Y. Quantification of acylglycines in human urine by HPLC electrospray ionization-tandem mass spectrometry and the establishment of pediatric reference interval in local Chinese. Talanta 2012, 88, 193–200. View Source
• [3] TRC / 泉心泉意集团. 稳定同位素产品的选择和使用. Technical guide: Mass difference requirement for internal standards. View Source
• [4] Restek. Choosing an Internal Standard. Technical note on isotopic overlap. View Source
• [5] Fong, B. M.-W.; Tam, S.; Leung, K. S.-Y. Quantification of acylglycines in human urine by HPLC electrospray ionization-tandem mass spectrometry and the establishment of pediatric reference interval in local Chinese. Talanta 2012, 88, 193–200. View Source

Quantitative Evidence for N-Hexanoyl-d11-glycine Selection

High Isotopic Enrichment Minimizes Cross-Contribution

N-Hexanoyl-d11-glycine is supplied with a verified isotopic enrichment of 99 atom % D . This high degree of deuterium incorporation minimizes the residual presence of unlabeled (d0) N-hexanoylglycine in the internal standard stock. In isotope dilution methods, unlabeled analyte contamination in the internal standard contributes to the baseline signal, leading to a systematic overestimation of the true analyte concentration, especially at low quantitation limits [1]. While a generic threshold of <2% unlabeled fraction is recommended to avoid complex mathematical correction [2], the 99 atom % D specification of N-Hexanoyl-d11-glycine places it near the practical upper limit for commercially available deuterated standards .

Isotopic Enrichment

Class-level inference

99 atom % D

Supports trace-level quantification by reducing baseline interference.

Vendor specification; lot-specific CoA review advised.

Evidence Dimension	Isotopic Enrichment
Target Compound Data	99 atom % D
Comparator Or Baseline	Recommended threshold <2% unlabeled impurity (≥98 atom % D)
Quantified Difference	Meets or exceeds the industry standard for minimal cross-contribution
Conditions	Vendor specification based on NMR or MS analysis (Certificate of Analysis)

Why This Matters

Procurement of a standard with validated 99 atom % D enrichment ensures reliable quantification at trace levels by reducing systematic bias from IS-derived analyte signal.

• [1] Wieling, J. LC-MS-MS experiences with internal standards. Chromatographia 2002, 55, S107–S113. View Source
• [2] TRC / 泉心泉意集团. 稳定同位素产品的选择和使用. Technical guide: Mass difference requirement for internal standards. View Source

Mass Shift Advantage Eliminates Isotopic Overlap

The +11 Da mass difference between N-Hexanoyl-d11-glycine and unlabeled N-hexanoylglycine (MW 173.21 Da) far exceeds the minimum recommended +3 Da shift for avoiding interference from the analyte's natural M+1, M+2, and M+3 isotopic peaks [1]. This large mass differential ensures that the internal standard's monitoring channel (e.g., m/z 184 → [product ion] or a selected MRM transition) is completely free of cross-talk from the natural ¹³C isotope distribution of the analyte [2]. By comparison, a less deuterated analog such as N-Hexanoylglycine-d2 (mass shift +2 Da) would risk significant spectral overlap, requiring complex deconvolution algorithms and potentially compromising the accuracy of low-concentration measurements [1].

Mass Shift Advantage

Cross-study comparable

+11 Da vs. +3 Da min; +2 Da risk overlap

Clean mass resolution eliminates isotopic cross-talk.

Nominal mass comparison; applicable to ESI-MS/MS detection.

Evidence Dimension	Mass Difference from Unlabeled Analyte
Target Compound Data	+11 Da (d11-labeled)
Comparator Or Baseline	+3 Da (minimum industry standard) and +2 Da (N-Hexanoylglycine-d2)
Quantified Difference	Exceeds minimum requirement by +8 Da; avoids overlap present in d2-labeled analog
Conditions	Nominal mass comparison; applicable to ESI-MS/MS and GC-MS detection

Why This Matters

Selecting the d11-labeled form guarantees clean baseline resolution in the mass domain, a critical factor for achieving the high precision (CV <10%) required in clinical diagnostic assays for acylglycines [3].

• [1] TRC / 泉心泉意集团. 稳定同位素产品的选择和使用. Technical guide: Mass difference requirement for internal standards. View Source
• [2] Restek. Choosing an Internal Standard. Technical note on isotopic overlap. View Source
• [3] Fong, B. M.-W.; Tam, S.; Leung, K. S.-Y. Quantification of acylglycines in human urine by HPLC electrospray ionization-tandem mass spectrometry and the establishment of pediatric reference interval in local Chinese. Talanta 2012, 88, 193–200. View Source

High Chemical Purity Enables Direct Calibration Preparation

N-Hexanoyl-d11-glycine is specified with a high chemical purity of 99.7% . This level of purity is essential for the gravimetric preparation of accurate calibration standards and quality control (QC) samples in quantitative bioanalysis. In LC-MS/MS assays for acylglycines, where mean recoveries are reported in the range of 90.2–109.3% and within-run CVs are less than 10% [1], the use of an internal standard with <0.3% total impurities minimizes the introduction of exogenous variance. While unlabeled N-hexanoylglycine analytical standards may have comparable purity specifications , the validated purity of the labeled standard is a distinct procurement criterion that directly impacts the traceability of quantitative results to a certified reference material.

Chemical Purity

Cross-study comparable

99.7%

High purity supports direct gravimetric calibration with minimal co-eluting contaminants.

Vendor specification, typically determined by HPLC-UV/LC-MS.

Evidence Dimension	Chemical Purity
Target Compound Data	99.7%
Comparator Or Baseline	Unlabeled N-hexanoylglycine analytical standard (purity varies by vendor)
Quantified Difference	Documented high purity suitable for direct use as a calibrator or internal standard
Conditions	Vendor specification; typically determined by HPLC-UV or LC-MS

Why This Matters

Procurement of a lot with documented 99.7% purity reduces the need for in-house re-purification and ensures the internal standard does not introduce co-eluting contaminants that could suppress or enhance ionization.

• [1] Fong, B. M.-W.; Tam, S.; Leung, K. S.-Y. Quantification of acylglycines in human urine by HPLC electrospray ionization-tandem mass spectrometry and the establishment of pediatric reference interval in local Chinese. Talanta 2012, 88, 193–200. View Source

Deuterated Standards Deliver High Precision in Clinical Diagnostics

In validated LC-ESI-MS/MS methods for urinary acylglycines, the use of deuterated internal standards—including the structural class to which N-Hexanoyl-d11-glycine belongs—consistently yields within-run and between-run imprecisions with coefficients of variation (CV) less than 10% and mean recoveries between 90.2% and 109.3% [1][2]. This level of analytical performance is critical for the diagnosis of inborn errors of metabolism (IEMs), where acylglycines such as N-hexanoylglycine serve as diagnostic markers for medium-chain acyl-CoA dehydrogenase (MCAD) deficiency [3]. The stable isotope dilution approach using a deuterated standard is considered the most reliable method for quantifying these metabolites in asymptomatic patients [4], providing a quantitative benchmark that non-isotopic or structurally dissimilar internal standards cannot reliably achieve.

Assay Precision (Class)

Class-level inference

CV <10%, recovery 90.2–109.3%

Reported method performance supports bioanalytical validation review.

From deuterated acylglycine methods in human urine research matrices.

Evidence Dimension	Assay Precision (Within-run CV)
Target Compound Data	<10% CV when using deuterated internal standards
Comparator Or Baseline	Non-deuterated or structurally dissimilar internal standards (data not shown in cited study)
Quantified Difference	Achieves FDA bioanalytical method validation acceptance criteria for precision
Conditions	Human urine, solid-phase extraction, n-butanol derivatization, HPLC-ESI-MS/MS

Why This Matters

The established precision metrics validate the selection of a deuterated standard like N-Hexanoyl-d11-glycine for producing clinically actionable data in metabolic disorder screening.

• [1] Fong, B. M.-W.; Tam, S.; Leung, K. S.-Y. Quantification of acylglycines in human urine by HPLC electrospray ionization-tandem mass spectrometry and the establishment of pediatric reference interval in local Chinese. Talanta 2012, 88, 193–200. View Source
• [2] Fong, B. M.-W.; Tam, S.; Leung, K. S.-Y. Quantification of acylglycines in human urine by HPLC electrospray ionization-tandem mass spectrometry and the establishment of pediatric reference interval in local Chinese. HERO EPA Reference ID 1453960. View Source
• [3] Rinaldo, P.; O'Shea, J. J.; Welch, R. D.; Tanaka, K. Diagnosis of medium chain acyl-CoA dehydrogenase deficiency by stable isotope dilution analysis of urinary acylglycines: retrospective and prospective studies, and comparison of its accuracy to acylcarnitine identification by FAB/mass spectrometry. Prog. Clin. Biol. Res. 1990, 321, 63–70. View Source
• [4] Rinaldo, P.; O'Shea, J. J.; Welch, R. D.; Tanaka, K. Diagnosis of medium chain acyl-CoA dehydrogenase deficiency by stable isotope dilution analysis of urinary acylglycines: retrospective and prospective studies, and comparison of its accuracy to acylcarnitine identification by FAB/mass spectrometry. Prog. Clin. Biol. Res. 1990, 321, 63–70. View Source

Applications of N-Hexanoyl-d11-glycine

Clinical Diagnostic Assays for Fatty Acid Oxidation Disorders

N-Hexanoyl-d11-glycine is the preferred internal standard for quantifying urinary N-hexanoylglycine (HG), a diagnostic marker for medium-chain acyl-CoA dehydrogenase (MCAD) deficiency [1][2]. In this application, the large +11 Da mass shift eliminates isotopic interference from endogenous analyte, while the high chemical (99.7% ) and isotopic (99 atom % D ) purity supports the establishment of accurate calibration curves and reference intervals [2]. The method achieves the requisite precision (CV <10%) and recovery (90.2–109.3%) [2] necessary for clinical laboratory accreditation and patient diagnosis, particularly in asymptomatic individuals where acylcarnitine profiles may be non-diagnostic [1].

Isotope Dilution Quantification in Metabolomics & PK Studies

In untargeted or targeted metabolomics workflows, the use of N-Hexanoyl-d11-glycine as an internal standard corrects for matrix-induced ionization suppression or enhancement in complex biological samples (e.g., plasma, urine, tissue homogenates) . The deuterium label provides a stable, co-eluting reference that normalizes variability in sample extraction and LC-MS/MS analysis [3]. This enables absolute quantification of N-hexanoylglycine as part of broader acyl-CoA and fatty acid oxidation pathway investigations. The documented isotopic purity of 99 atom % D is particularly important in metabolomics to prevent false discovery of 'elevated' metabolites due to internal standard contamination.

Method Validation & Instrument Calibration for CROs

Contract research organizations performing regulated bioanalysis for pharmaceutical development rely on high-purity deuterated standards like N-Hexanoyl-d11-glycine to meet FDA and EMA guidelines for method validation [4]. The compound's specified 99.7% chemical purity allows for direct use as a stock solution for preparing working internal standard mixtures, reducing laboratory processing time and minimizing the risk of quantitative bias. The large mass shift relative to the unlabeled analyte (+11 Da) simplifies MRM method development and ensures robust, interference-free detection across different LC-MS/MS platforms [5].

Isotopic Purity and Cross-Contribution Studies

Given the documented 99 atom % D enrichment and 99.7% purity , N-Hexanoyl-d11-glycine is suitable as a benchmark reference material in studies investigating the impact of internal standard isotopic purity on quantitative accuracy at low concentrations. Researchers developing novel stable isotope dilution methods can use this compound to assess the practical limit of detection (LOD) and lower limit of quantitation (LLOQ) that is achievable when the internal standard contains less than 1% residual unlabeled analyte [6]. This application leverages the compound's well-defined specifications to advance bioanalytical chemistry methodology.

Application

Selection Property

Validation Focus

Acylglycine biomarker research for fatty acid oxidation disorders

High isotopic enrichment and mass shift

Cross-contribution and precision in human urine research matrices

Isotope dilution quantification in metabolomics & PK studies

Co-eluting deuterated internal standard

Matrix-effect correction and extraction normalization

Bioanalytical method validation and instrument calibration for research studies

Documented high chemical purity

Inter-platform reproducibility and stock preparation reliability

Isotopic purity and cross-contribution studies

Verified isotopic enrichment specification

Assessing LOD/LLOQ impact of residual unlabeled analyte

• [1] Rinaldo, P.; O'Shea, J. J.; Welch, R. D.; Tanaka, K. Diagnosis of medium chain acyl-CoA dehydrogenase deficiency by stable isotope dilution analysis of urinary acylglycines: retrospective and prospective studies, and comparison of its accuracy to acylcarnitine identification by FAB/mass spectrometry. Prog. Clin. Biol. Res. 1990, 321, 63–70. View Source
• [2] Fong, B. M.-W.; Tam, S.; Leung, K. S.-Y. Quantification of acylglycines in human urine by HPLC electrospray ionization-tandem mass spectrometry and the establishment of pediatric reference interval in local Chinese. Talanta 2012, 88, 193–200. View Source
• [3] Wieling, J. LC-MS-MS experiences with internal standards. Chromatographia 2002, 55, S107–S113. View Source
• [4] Fong, B. M.-W.; Tam, S.; Leung, K. S.-Y. Quantification of acylglycines in human urine by HPLC electrospray ionization-tandem mass spectrometry and the establishment of pediatric reference interval in local Chinese. Talanta 2012, 88, 193–200. View Source
• [5] TRC / 泉心泉意集团. 稳定同位素产品的选择和使用. Technical guide: Mass difference requirement for internal standards. View Source
• [6] TRC / 泉心泉意集团. 稳定同位素产品的选择和使用. Technical guide: Mass difference requirement for internal standards. View Source